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Compound of Interest

Compound Name: Desyl chloride

Cat. No.: B177067

For Researchers, Scientists, and Drug Development Professionals

Introduction

Desyl chloride (2-chloro-2-phenylacetophenone) is a versatile bifunctional reagent widely
employed in organic synthesis. Its structure, featuring an a-haloketone moiety, makes it a
valuable precursor for the synthesis of a variety of heterocyclic compounds, which are
significant scaffolds in medicinal chemistry and drug development. This document provides
detailed guidelines for the safe handling, storage, and use of Desyl chloride powder, along
with a representative experimental protocol for its application in heterocyclic synthesis.

Compound Information
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Property Value Reference
) 2-Chloro-2-
Chemical Name [1]
phenylacetophenone

a-Chlorodeoxybenzoin, 2-
Synonyms _ [1]
Chloro-1,2-diphenylethanone

CAS Number 447-31-4 [1]
Molecular Formula C14H11CIO [1]
Molecular Weight 230.69 g/mol [1]

White to light cream or light
Appearance , [11[2]
green solid/powder

Melting Point 65 - 69 °C (149 - 156.2 °F) 2]

Stable under normal
Stability conditions. Decomposes and [2][3]

turns brown in sunlight.

Safety, Handling, and Storage Procedures
Hazard Identification

Desyl chloride is classified as a hazardous substance and should be handled with care.[4]

Hazard Class Category
Acute Dermal Toxicity 4

Acute Inhalation Toxicity (Dusts and Mists) 4

Skin Corrosion/Irritation 1B
Serious Eye Damage/Eye lIrritation 1

Specific Target Organ Toxicity (Single Exposure) 3

Hazard Statements:
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H312: Harmful in contact with skin.[2]

H332: Harmful if inhaled.[2]

H314: Causes severe skin burns and eye damage.[5]

H335: May cause respiratory irritation.[2]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Desyl chloride powder.

Protection Type

Specifications

Chemical safety goggles or a face shield

Eye/Face
(European Standard EN166).[4]
Chemical-resistant gloves (e.qg., nitrile rubber)
Skin and protective clothing to prevent skin exposure.

[4]

Respiratory

A NIOSH/MSHA or European Standard EN 149
approved respirator with a particulate filter
(conforming to EN 143) should be used if
exposure limits are exceeded or if irritation is
experienced.[4] Work should be conducted in a

well-ventilated area or a chemical fume hood.[6]

Handling and Storage

First Aid Measures

Handling: Avoid contact with skin, eyes, and clothing.[4] Do not breathe dust.[4] Minimize

dust generation and accumulation.[6] Wash hands thoroughly after handling.[6]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4] Store

away from incompatible materials such as strong oxidizing agents.[4] Protect from direct

sunlight as it is light-sensitive.[3]
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Exposure Route First Aid Procedure

Immediately rinse with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

immediate medical attention.[4]

Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothing

and shoes. Get immediate medical attention.[4]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Get immediate medical attention.[4]

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.
Ingestion Never give anything by mouth to an

unconscious person. Get immediate medical

attention.[4]

Accidental Release Measures

Ensure adequate ventilation and wear appropriate personal protective equipment.[4] Sweep up
the spilled solid and shovel it into a suitable container for disposal.[4] Avoid generating dust.[6]

Experimental Protocols

Desyl chloride is a valuable starting material for the synthesis of various heterocyclic
compounds. Below is a representative protocol for the synthesis of a substituted imidazole, a
common scaffold in medicinal chemistry.

Synthesis of 2,4,5-Triphenyl-1H-imidazole from Desyl
Chloride

This protocol describes the synthesis of 2,4,5-triphenyl-1H-imidazole (lophine) from Desyl
chloride and benzamidine hydrochloride.

Materials:
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e Desyl chloride

e Benzamidine hydrochloride

e Sodium ethoxide (or sodium metal and absolute ethanol)

o Absolute ethanol

e Glacial acetic acid

e Ammonium hydroxide

o Standard laboratory glassware (round-bottom flask, reflux condenser, etc.)

o Magnetic stirrer and hotplate

« Filtration apparatus

Reaction Scheme:

Desyl Chloride

Benzamidine

Hydrochloride —> 2,4,5-Triphenyl-1H-imidazole

NaOEt, EtOH
Reflux

Click to download full resolution via product page
Reaction of Desyl chloride and Benzamidine.

Procedure:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b177067?utm_src=pdf-body
https://www.benchchem.com/product/b177067?utm_src=pdf-body-img
https://www.benchchem.com/product/b177067?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Preparation of Sodium Ethoxide Solution: In a flame-dried round-bottom flask equipped with
a reflux condenser and a nitrogen inlet, dissolve sodium metal (1.1 equivalents) in absolute
ethanol under a nitrogen atmosphere to prepare a fresh solution of sodium ethoxide.
Alternatively, a commercially available solution can be used.

o Reaction Setup: To the sodium ethoxide solution, add benzamidine hydrochloride (1.0
equivalent). Stir the mixture for 15-20 minutes at room temperature.

» Addition of Desyl Chloride: Add Desyl chloride (1.0 equivalent) portion-wise to the reaction
mixture.

e Reaction: Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction
progress by Thin Layer Chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into
ice-cold water.

» Neutralization and Precipitation: Neutralize the mixture with glacial acetic acid. Then, make
the solution basic by adding ammonium hydroxide, which will precipitate the crude product.

« |solation and Purification: Collect the precipitate by vacuum filtration and wash it with cold
water. The crude product can be purified by recrystallization from a suitable solvent such as
ethanol or an ethanol/water mixture.

Expected Yield: 70-80%

Experimental Workflow and Logical Relationships

The following diagram illustrates the general workflow for the synthesis and purification of a
heterocyclic compound using Desyl chloride.
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General workflow for imidazole synthesis.
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Conclusion

Desyl chloride is a valuable reagent in organic synthesis, particularly for the construction of
heterocyclic frameworks relevant to drug discovery. Adherence to strict safety protocols is
paramount when handling this hazardous compound. The provided experimental protocol
offers a template for the synthesis of substituted imidazoles, which can be adapted for the
synthesis of other derivatives. Careful planning and execution of reactions involving Desyl
chloride will ensure safe and successful outcomes in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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